Cas no 61468-39-1 (3-t-Butyl-5-chlorotoluene)

• Product Name: 3-t-Butyl-5-chlorotoluene
• CAS No: 61468-39-1
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 478202
• PubChem ID: 19046434
• Update Time: 2025-06-09

3-t-Butyl-5-chlorotoluene Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-3-chloro-5-methylbenzene
• 1-tert-butyl-3-chloro-5-methylbenzene
• 3-t-Butyl-5-chlorotoluene
• Benzene, 1-chloro-3-(1,1-dimethylethyl)-5-methyl-
• BS-23135
• PGWGZYIVAPNUTH-UHFFFAOYSA-N
• FT-0710179
• SCHEMBL8826911
• DTXSID00597687
• AKOS006333565
• MFCD15143550
• 61468-39-1
• DA-04404
• 3-tert-butyl-5-chlorotoluene

• MDL： MFCD15143550
• Inchi： 1S/C11H15Cl/c1-8-5-9(11(2,3)4)7-10(12)6-8/h5-7H,1-4H3
• InChI Key： PGWGZYIVAPNUTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 182.08600
• Monoisotopic Mass: 182.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.94590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-t-Butyl-5-chlorotoluene

3-t-Butyl-5-chlorotoluene: A Comprehensive Overview

3-t-Butyl-5-chlorotoluene (CAS No. 61468-39-1) is a versatile organic compound with significant applications in various industries. This compound, also referred to as p-t-butyl-m-chlorotoluene or o-chloro-p-t-butyltoluene, belongs to the family of substituted toluenes and is characterized by its unique chemical structure and properties. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 3-t-butyl-5-chlorotoluene consists of a toluene ring with a tert-butyl group at the para position and a chlorine atom at the meta position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The tert-butyl group, being a bulky substituent, introduces steric hindrance, which can influence the compound's behavior in various chemical reactions. On the other hand, the chlorine atom at the meta position contributes to the compound's electronic characteristics, making it suitable for applications requiring specific reactivity patterns.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-t-butyl-5-chlorotoluene through multi-step processes involving Friedel-Crafts alkylation and subsequent halogenation. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the high standards required for industrial applications. Moreover, researchers have explored alternative routes using transition metal catalysts, which have shown promise in improving reaction efficiency and selectivity.

The physical properties of 3-t-butyl-5-chlorotoluene are well-documented, with a melting point of approximately -20°C and a boiling point around 140°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it ideal for use in solution-based reactions. The compound's stability under various environmental conditions has also been studied extensively, revealing its resistance to oxidation and hydrolysis under normal storage conditions.

In terms of applications, 3-t-butyl-5-chlorotoluene has found utility in several fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its role in drug delivery systems, where its unique properties enable the development of targeted drug carriers with enhanced efficacy. Additionally, in materials science, this compound has been employed as a precursor for advanced polymers and coatings, contributing to improved mechanical and thermal properties.

The environmental impact of 3-t-butyl-5-chlorotoluene has also garnered attention from researchers. Studies have demonstrated that the compound undergoes biodegradation under specific microbial conditions, reducing its persistence in natural ecosystems. Efforts are underway to develop eco-friendly synthesis routes and disposal methods to minimize its environmental footprint.

In conclusion, 3-t-butyl-5-chlorotoluene (CAS No. 61468-39-1) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation is expected to grow significantly.